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Compound Name: Calcium levulinate dihydrate

Cat. No.: B046904

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium levulinate dihydrate is an organic calcium salt that serves as a vital source of
calcium in pharmaceutical formulations and nutritional supplements.[1][2][3] Its favorable
properties, including good solubility and bioavailability, make it a preferred choice for various
applications, including parenteral and oral dosage forms.[2][4] This technical guide provides an
in-depth overview of the core physicochemical properties of Calcium levulinate dihydrate,
presenting quantitative data in structured tables, detailing experimental protocols for its
characterization, and illustrating the general workflow for its analysis.

Physicochemical Properties

The fundamental physicochemical characteristics of Calcium levulinate dihydrate are
summarized below. These properties are critical for formulation development, quality control,
and ensuring the therapeutic efficacy and safety of the final drug product.

Table 1: General Physicochemical Properties of Calcium
Levulinate Dihydrate
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Property Value References
) Calcium di(4-oxopentanoate)
Chemical Name ) [1]
dihydrate

Levulinic acid calcium salt
Synonyms dihydrate, Calcium bis(4- [5]61[7]

oxovalerate) dihydrate

CAS Number 5743-49-7 (1131516118l
Molecular Formula C10H14CaOe¢:2H20 [L15117118]
Molecular Weight 306.32 g/mol [71[8]

White or almost white,

crystalline powder. It may have
Appearance , _ [11[8]

a faint odor suggestive of burnt

sugar.

Table 2: Quantitative Physicochemical Data for Calcium
Levulinate Dihydrate
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Parameter Value/Range References
Melting Point 119-125°C [11[5]1I8]
121.0 to 125.0 °C [5]

123 °C [7]

140-144°C [6]

pH (1 in 10 solution) 7.0-85 [1][8]

6.8-7.8

[1]9]

Loss on Drying

10.5% — 12.0% (at 60°C under

vacuum)

[1]9]

11.0% - 12.5% (at 105°C)

[1]9]

Solubility

Freely soluble in water.

[11(3]5][6]

Very slightly soluble in ethanol
(96%).

[11(3]5][6]

Practically insoluble in

methylene chloride.

[L1(3]5][6]

High solubility of more than
30% at 25°C.

[2]

Experimental Protocols

Detailed methodologies are essential for the accurate and reproducible characterization of

Calcium levulinate dihydrate. The following are key experimental protocols adapted from

pharmacopeial monographs and scientific literature.

Identification by Thin-Layer Chromatography (TLC)

This method is used to confirm the identity of the substance by comparing its chromatographic

behavior to a reference standard.
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o Test Solution Preparation: Dissolve 60 mg of the substance to be examined in water and
dilute to 1 ml with the same solvent.[1]

o Reference Solution Preparation: Dissolve 60 mg of Calcium levulinate dihydrate reference
standard (CRS) in water and dilute to 1 ml with the same solvent.[1]

e Plate: TLC silica gel plate.[1]

+ Mobile Phase: A mixture of concentrated ammonia, ethyl acetate, water, and ethanol (96 per
cent) in a volumetric ratio of 10:10:30:50.[1]

o Application: Apply 10 pl of each solution to the plate.[1]
o Development: Allow the chromatogram to develop over a path of 10 cm.[1]
e Drying: Dry the plate at 100-105°C for 20 minutes and allow it to cool.[1]

o Detection: Spray the plate with a 30 g/l solution of potassium permanganate. Dry in a current
of warm air for about 5 minutes or until the spots become yellow.[1]

e Results: The principal spot in the chromatogram obtained with the test solution should be
similar in position, color, and size to the principal spot in the chromatogram obtained with the
reference solution.[1]

Determination of pH

The pH of a solution of Calcium levulinate dihydrate is a critical parameter for ensuring
compatibility with physiological conditions and other formulation excipients.

e Solution Preparation ("Solution S"): Dissolve 10.0 g of the substance in carbon dioxide-free
water prepared from distilled water and dilute to 100.0 ml with the same solvent.[1][9]

o Measurement: Measure the pH of "Solution S" using a calibrated pH meter.

o Acceptance Criteria: The pH should be between 6.8 and 7.8.[1][9] For a 1 in 10 solution, the
pH should be between 7.0 and 8.5.[1][8]

Loss on Drying
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This test determines the amount of water and other volatile substances in the sample.

e Method 1: Dry a 0.200 g sample at 105°C. The loss in weight should be between 11.0% and
12.5%.[1][9]

e Method 2: Dry a sample at a pressure not exceeding 5 mm of mercury at 60°C for 5 hours.
The loss in weight should be between 10.5% and 12.0%.[1][9]

Assay for Calcium Content

This assay determines the purity of the substance with respect to its calcium content.

Sample Preparation: Dissolve 0.240 g of the substance in 50 ml of water.[1]

Titration: Carry out a complexometric titration of calcium with 0.1 M sodium edetate.

Equivalence: 1 ml of 0.1 M sodium edetate is equivalent to 27.03 mg of C1oH14CaOes.[1]

Acceptance Criteria: The content should be between 98.0% and 101.0% on a dried basis.[1]

Visualizing the Physicochemical Characterization
Workflow

The following diagram illustrates a typical workflow for the physicochemical characterization of
Calcium levulinate dihydrate, from initial sample reception to final data analysis and
reporting.
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Sample Reception & Preparation
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Caption: Workflow for Physicochemical Characterization.

Stability and Storage

Calcium levulinate dihydrate is generally a stable compound.[4][9] However, it is important to
store it in well-closed containers to protect it from moisture and environmental contaminants.[9]
When heated, it releases its water of crystallization and will decompose.[6][9] It is incompatible

with strong oxidizing agents.[9]

Conclusion
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This technical guide has provided a detailed overview of the key physicochemical properties of
Calcium levulinate dihydrate. The data presented in the tables, along with the experimental
protocols and characterization workflow, offer a valuable resource for researchers, scientists,
and drug development professionals. A thorough understanding and control of these properties
are paramount for the successful formulation of safe, stable, and effective pharmaceutical
products and nutritional supplements containing Calcium levulinate dihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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